N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide

• IUPAC Name: N-ethyl-3-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C13H16N4O2S/c1-2-14-13(18)17-6-5-9(8-17)11-15-12(19-16-11)10-4-3-7-20-10/h3-4,7,9H,2,5-6,8H2,1H3,(H,14,18)
• InChI Key: SRFJSOGGTKXNSC-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC(C1)C2=NOC(=N2)C3=CC=CS3
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide, also known as THIP, is a compound that has been extensively studied for its potential use in scientific research. THIP is a GABA(A) receptor agonist, which means that it binds to and activates the GABA(A) receptor in the brain. This receptor is involved in the regulation of anxiety, sleep, and other neurological functions. In

Scientific Research Applications

N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide has been used extensively in scientific research to study the GABA(A) receptor and its role in neurological function. Studies have shown that N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide can modulate the activity of the GABA(A) receptor, leading to anxiolytic and sedative effects. N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide has also been studied for its potential use in the treatment of epilepsy, as it can enhance the inhibitory effects of GABA on neuronal activity.

Mechanism Of Action

N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide binds to the GABA(A) receptor and enhances the activity of the receptor by increasing the frequency of the opening of the chloride ion channel. This leads to an increase in the inhibitory effects of GABA on neuronal activity, resulting in anxiolytic and sedative effects.
Biochemical and Physiological Effects:
N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide has been shown to have anxiolytic and sedative effects in animal models. It has also been shown to enhance the inhibitory effects of GABA on neuronal activity, leading to potential use in the treatment of epilepsy. N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide has also been shown to have effects on the circadian rhythm, with studies showing that it can modulate the activity of the suprachiasmatic nucleus, which regulates the sleep-wake cycle.

Advantages And Limitations For Lab Experiments

N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide has several advantages for use in lab experiments, including its high potency and specificity for the GABA(A) receptor. However, N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide can be difficult to work with due to its low solubility in water and its tendency to form aggregates. Additionally, N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for the study of N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide. One area of research is the development of more potent and selective GABA(A) receptor agonists, which could have potential therapeutic applications in the treatment of anxiety, sleep disorders, and epilepsy. Another area of research is the study of the long-term effects of N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide on neurological function and behavior. Finally, the development of new methods for the synthesis and formulation of N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide could lead to improvements in its use in scientific research.

Synthesis Methods

The synthesis of N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide involves several steps, including the reaction of 2-amino-5-(thiophen-2-yl)-1,3,4-oxadiazole with N-ethylpyrrolidine-2-carboxylic acid chloride. The resulting compound is then treated with ammonia to yield N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide. This synthesis method has been optimized to produce high yields and purity of N-ethyl-3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxamide.